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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

cat. No.: B12349052

The first step in determining the molecular weight of a compound is to identify its constituent
elements and their respective atomic masses. The atomic mass is a weighted average of the
masses of an element's naturally occurring isotopes.

The elements present in magnesium iodide octahydrate are Magnesium (Mg), lodine (1),
Hydrogen (H), and Oxygen (O). Their standard atomic weights are summarized in the table

below.
Element Symbol Atomic Mass (amu)
Magnesium Mg 24.305[1][2][3]
lodine | 126.904[4][5][6]
Hydrogen H 1.008[7][8]
Oxygen O 15.999[9][10][11]

Calculation Methodology

The molecular weight of a hydrated compound such as magnesium iodide octahydrate is the
sum of the molecular weight of the anhydrous salt (Mglz) and the total molecular weight of the
water of crystallization (8Hz20).

Molecular Weight of Magnesium lodide (Mgl2)
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The molecular weight of magnesium iodide is calculated by summing the atomic mass of one
magnesium atom and two iodine atoms.

e Mass of Mg: 1 x 24.305 amu = 24.305 amu
e Mass of I2: 2 x 126.904 amu = 253.808 amu

e Molecular Weight of Mglz2: 24.305 amu + 253.808 amu = 278.113 amu

Molecular Weight of Water of Crystallization (8H20)

The molecular weight of the eight water molecules is calculated by determining the molecular
weight of a single water molecule (H20) and multiplying it by eight.

Mass of H2 in one H20 molecule: 2 x 1.008 amu = 2.016 amu

Mass of O in one H20 molecule: 1 x 15.999 amu = 15.999 amu

Molecular Weight of one H20 molecule: 2.016 amu + 15.999 amu = 18.015 amu

Total Molecular Weight of 8H20: 8 x 18.015 amu = 144.120 amu

Total Molecular Weight of Mgl2:8H20

The total molecular weight of magnesium iodide octahydrate is the sum of the molecular
weights of the anhydrous salt and the water of crystallization.

Component Formula Molecular Weight (amu)
Magnesium lodide Mgl 278.113
Water of Crystallization 8H20 144.120
Total Mgl2-8H20 422.233

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of magnesium iodide octahydrate.
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Elemental composition of Mgl2-8H20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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